9-Oxa-6-azaspiro[4.5]decan-7-one

• IUPAC Name: 9-oxa-6-azaspiro[4.5]decan-7-one
• InChI: InChI=1S/C8H13NO2/c10-7-5-11-6-8(9-7)3-1-2-4-8/h1-6H2,(H,9,10)
• InChI Key: JPQRHWZCJFWPDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)COCC(=O)N2
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• CAS No.: 1643811-17-9

Description

9-Oxa-6-azaspiro[4.5]decan-7-one is a chemical compound with the molecular formula C8H13NO2. It is used in various research and development applications.

Molecular Structure Analysis

The molecular structure of this compound consists of a spirocyclic system with an oxygen atom and a nitrogen atom incorporated into the ring structure. The InChI code for this compound is 1S/C8H13NO2/c10-7-5-11-6-8 (9-7)3-1-2-4-8/h1-6H2, (H,9,10).

Physical and Chemical Properties Analysis

This compound has a molecular weight of 155.19. It is a solid at room temperature. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available in the current resources.

Scientific Research Applications

Anticancer Activity

Research has demonstrated the synthesis and potential anticancer activity of novel derivatives, specifically 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones. These compounds were tested against various cancer cell lines, including lung, breast, and cervical cancer cells, showing moderate to potent activity. Among them, specific compounds emerged as promising candidates for further development due to their effectiveness against these cancer cell lines (Yang et al., 2019).

Synthesis and Biological Evaluation

Spiroaminals, including 1-oxa-6-azaspiro[4.5]decane, have been identified as cores of natural or synthetic products with significant biological activities. Various synthetic strategies have been developed to access these compounds, highlighting their importance in drug discovery and chemical synthesis (Sinibaldi & Canet, 2008).

Antiviral Activity

1-Thia-4-azaspiro[4.5]decan-3-one derivatives were synthesized and evaluated for their anti-coronavirus and anti-influenza virus activities. Certain derivatives showed the ability to inhibit the replication of the human coronavirus, pointing to the therapeutic potential of these compounds in antiviral drug development (Apaydın et al., 2019).

Antimycobacterial Agents

The evaluation of 4-thiazolidinone derivatives as potential antimycobacterial agents revealed several compounds with significant activity at lower concentrations. This highlights the potential of spiro[4.5]decanone derivatives in treating mycobacterial infections (Srivastava et al., 2005).

Drug Discovery Modules

Thia/oxa-azaspiro[3.4]octanes have been synthesized as novel, multifunctional modules for drug discovery. These spirocycles are designed to serve as structurally diverse scaffolds, potentially opening new avenues in the development of therapeutic agents (Li et al., 2013).